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Compound of Interest

Compound Name:
Amphetamine aspartate

monohydrate

CAS No.: 851591-76-9

Cat. No.: B12710596 Get Quote

The Core Mechanism: Why Amphetamine
Disappears
Before implementing a solution, you must understand the "Invisible Sink." Amphetamine (

) is a basic amine with a

of approximately 9.9. In most laboratory conditions (pH < 9), it exists as a protonated cation (

).

The primary mechanism of loss is Electrostatic Adsorption to silicate surfaces.

The Antagonist: Borosilicate glass contains surface silanol groups (

). These groups have a

between 4.5 and 5.0.

The Danger Zone (pH 5 – 9): In this range, silanols deprotonate to form negatively charged

sites (

), while amphetamine remains positively charged. The glass vial effectively becomes a
cation-exchange resin, stripping the drug from the solution.
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Visualization: The Adsorption Trap
The following diagram illustrates the physicochemical states governing adsorption.

Acidic (pH < 3)

Surface State

Si-OH (Neutral)

Amphetamine State

R-NH3+ (Cation)

Neutral (pH 5-8)
THE DANGER ZONE

Si-O- (Anionic)

R-NH3+ (Cation)

Basic (pH > 10)
Si-O- (Anionic)

R-NH2 (Neutral)

Minimal Adsorption
(Silanols Neutral)

High Adsorption
(Electrostatic Binding)

Strong Attraction Adsorption Risk
(Hydrophobic Binding/Volatility)

Lipophilic

Click to download full resolution via product page

Figure 1: Mechanistic interaction between pH, surface chemistry, and amphetamine ionization.

Labware Selection & Troubleshooting
User Question:"I see lower recovery in my glass autosampler vials compared to my stock

solution. Should I switch to plastic?"

Technical Response: Yes, but with caveats. Standard borosilicate glass is the primary source of

error for basic amines.

Material Performance Matrix
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Material Adsorption Risk Mechanism Recommendation

Standard Glass (Type

I)
High

Ion-exchange with

silanols.

Avoid for low-

concentration

aqueous samples.

Silanized Glass Low

Surface OH groups

capped with methyl

groups.

Excellent for organic

solvents and storage.

Polypropylene (PP) Low
Hydrophobic surface;

no ionic sites.

Best for

aqueous/biological

samples.

Polystyrene (PS) Moderate

Hydrophobic

interaction (pi-pi

stacking).

Avoid. Amphetamine

can bind to the

aromatic ring of PS.

Protocol: The "Rinse Test" (Self-Validation)
To confirm if your current labware is causing loss, perform this test:

Incubate: Store a 50 ng/mL amphetamine standard in the test vial for 24 hours.

Transfer: Remove the liquid and analyze it (Result A).

Rinse: Add pure Methanol (acidified with 0.1% Formic Acid) to the empty vial. Vortex for 30

seconds.

Analyze: Analyze the rinse solvent (Result B).

Conclusion: If Result B contains detectable amphetamine, your surface is active.

Solvent Chemistry & Matrix Design
User Question:"Can I store my working standards in pure water?"

Technical Response: Never. Pure water (pH ~5.5–7 due to dissolved

) sits directly in the adsorption "Danger Zone." You must modify the solvent to disrupt binding.
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The "Golden Rule" of Solvent Composition
To minimize adsorption, your solvent must satisfy one of these two conditions:

Acidic Shield: pH < 3.0 (Protonates silanols, rendering them neutral).

Organic Competition: >50% Organic Solvent (Methanol/Acetonitrile solvates the drug and

competes for surface sites).

Recommended Diluent:

Water/Methanol (80:20) + 0.1% Formic Acid.[1]

Why? The acid keeps silanols neutral (

). The methanol wets the surface and prevents hydrophobic adsorption to plastics.

Expert Insight - Volatility Warning: Do not use high pH (>10) to prevent adsorption. While this

neutralizes the amphetamine (preventing ion exchange), the free base form of amphetamine is

an oil with high vapor pressure. You will lose analyte to evaporation rather than adsorption.

Filtration: The Hidden Sink
User Question:"My recovery drops immediately after filtering my sample. Which membrane

should I use?"

Technical Response: Filter membranes have massive surface areas. Using the wrong material

acts like a sponge for amines.

Membrane Compatibility Guide
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Membrane Type Compatibility Notes

Nylon Critical Failure

Contains amine and amide

groups that interact with basic

drugs. Do not use.

PTFE (Hydrophilic) Excellent
Inert, low binding. Best for

organic/aqueous mixtures.

Regenerated Cellulose (RC) Good
Hydrophilic, generally low non-

specific binding.

PVDF Moderate
Can bind hydrophobic

moieties; requires pre-wetting.

Protocol: The Saturation Technique
Even with the correct filter, initial binding sites exist.

Draw sample into the syringe.

Attach the filter.

Discard the first 1.0 mL of filtrate to waste. (This "sacrificial" volume saturates active sites).

Collect the subsequent volume for analysis.

Troubleshooting Decision Tree
Use this logic flow to diagnose recovery issues in your workflow.
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Problem: Low Amphetamine Recovery
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Figure 2: Diagnostic workflow for identifying adsorption sources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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